N-((1-(4-fluorophenyl)cyclopropyl)methyl)pyridine-3-sulfonamide
Description
N-((1-(4-fluorophenyl)cyclopropyl)methyl)pyridine-3-sulfonamide, also known as FC-99, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been shown to have promising effects in various preclinical studies.
Scientific Research Applications
Anticancer Activity
N-((1-(4-fluorophenyl)cyclopropyl)methyl)pyridine-3-sulfonamide has shown promise as an anticancer agent. Its mechanism of action involves inhibiting specific pathways crucial for cancer cell survival and proliferation. Researchers are exploring its potential in treating various types of cancer, including solid tumors and hematological malignancies .
Anti-inflammatory and Analgesic Properties
The compound exhibits anti-inflammatory effects by modulating key inflammatory mediators. Additionally, it acts as an analgesic, providing pain relief. These properties make it a candidate for developing novel pain management drugs .
Antimicrobial Activity
N-{[1-(4-fluorophenyl)cyclopropyl]methyl}pyridine-3-sulfonamide has demonstrated antimicrobial activity against bacteria and fungi. Researchers are investigating its potential as an alternative to existing antimicrobial agents .
Antihypertensive Effects
Studies suggest that this compound may have antihypertensive properties by affecting blood pressure regulation. Further research is needed to fully understand its mechanism and clinical implications .
Potential as a Diuretic
The compound’s structural features hint at diuretic activity. Researchers are evaluating its effects on renal function and fluid balance, which could lead to the development of new diuretic medications .
Calcium Channel Antagonism
N-((1-(4-fluorophenyl)cyclopropyl)methyl)pyridine-3-sulfonamide interacts with calcium channels, potentially influencing calcium influx. This property could have implications for cardiovascular health and neurological disorders .
properties
IUPAC Name |
N-[[1-(4-fluorophenyl)cyclopropyl]methyl]pyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O2S/c16-13-5-3-12(4-6-13)15(7-8-15)11-18-21(19,20)14-2-1-9-17-10-14/h1-6,9-10,18H,7-8,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASHAMWKWCRCSIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CNS(=O)(=O)C2=CN=CC=C2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(4-fluorophenyl)cyclopropyl)methyl)pyridine-3-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide](/img/structure/B2469980.png)
![5-((3-Fluorophenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2469982.png)
![3-(benzo[d]thiazol-2-yl)-6-ethyl-7-hydroxy-8-((2-methylpiperidin-1-yl)methyl)-4H-chromen-4-one](/img/structure/B2469984.png)
![(E)-4-(Dimethylamino)-N-[(3-ethylpyridin-2-yl)methyl]but-2-enamide](/img/structure/B2469989.png)
![2-[(2-benzyl-3-oxo-2,3-dihydro-1H-isoindol-1-yl)formamido]acetic acid](/img/structure/B2469991.png)
![N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methoxybenzamide](/img/structure/B2469994.png)
![N-[(1-ethylpyrrolidin-2-yl)methyl]-3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide](/img/structure/B2470000.png)
